4-Chloro-6-phenylfuro[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-6-phenylfuro[2,3-d]pyrimidine
• InChI: InChI=1S/C12H7ClN2O/c13-11-9-6-10(8-4-2-1-3-5-8)16-12(9)15-7-14-11/h1-7H
• InChI Key: BMPUSSWCLJQHOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(O2)N=CN=C3Cl
• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol

Description

4-Chloro-6-phenylfuro[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Application in Medicinal Chemistry and Enzyme Inhibition :

  • 4-Phenylamino-6-phenyl-pyrimidine, which shares a core structure with 4-Chloro-6-phenylfuro[2,3-d]pyrimidine, is noted as a common core structure in several important enzyme inhibitors. A study by Németh et al. (2010) presented synthetic procedures for this compound, emphasizing its relevance in the development of enzyme inhibitors (Németh et al., 2010).

• Applications in Non-linear Optics (NLO) :

  • Research by Hussain et al. (2020) on phenyl pyrimidine derivatives, which are chemically related to this compound, revealed their promising applications in the field of non-linear optics due to their considerable NLO character. This suggests potential use in optoelectronic high-tech applications (Hussain et al., 2020).

• Use in Organic Synthesis and Drug Design :

  • Studies by Prieur et al. (2015) and Campaigne et al. (1970) explored the synthesis and applications of pyrrolopyrimidine derivatives, including compounds related to this compound. These compounds are of interest for their potential biological activities, suggesting a role in the design of novel drugs and organic synthesis techniques (Prieur et al., 2015), (Campaigne et al., 1970).

Synthesis routes and methods I

Procedure details

Suspend 50 g (235.6 mmol) 6-phenylfuro[2,3-d]pyrimidin-4(3H)-one at RT in 375 ml (4023 mmol) phosphoryl chloride and heat the mixture to boiling (evolution of HCl). After 1 h, cool the dark solution to RT and add dropwise to a vigorously stirred mixture of 1.25 litre water and 2.25 litre conc. ammonia solution (25 wt. %) (heating to 55-75° C., pH>9). At the end of addition, cool to RT and extract the mixture three times with 1.6 litre dichloromethane each time. Combine the organic phases, dry, and concentrate by vacuum evaporation. Stir the residue with diethyl ether, filter with suction, and dry at high vacuum. 47.3 g (87% of theor.) of the target compound is obtained.

Synthesis routes and methods II

Procedure details

A mixture of 6-phenylfuro[2,3-d]pyrimidin-4(3H)-one (1.0 g) and POCl3 (10 mL) was stirred at 55-65° C. for 3 h. The reaction mixture was poured into ice cold water and stirred for 10 min. The solution was extracted with chloroform (3×100 mL) and the combined chloroform layer was washed with aq. NaHCO3 solution, water, brine and dried over sodium sulfate. The residue was chromatographed over silica gel column using hexane-EtOAc (95:5) as eluents to give the product as a white color solid (800 mg, 74%), mp 136-138° C. 1H NMR (400 MHz, CDCl3): δ 8.74 (1H, s), 7.90-7.93 (2H, m), 7.45-7.54 (3H, m), 7.08 (1H, s).